Cas no 126768-40-9 (5-Methylthiophene-2-carbohydrazide)

5-Methylthiophene-2-carbohydrazide structure

126768-40-9 structure

Product Name:5-Methylthiophene-2-carbohydrazide

CAS No:126768-40-9

MF:C₆H₈N₂OS

MW:156.205519676208

MDL:MFCD01310833

CID:824629

PubChem ID:2760085

Update Time:2025-09-28

5-Methylthiophene-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

- 5-Methyl-2-thiophenecarboxylic acid hydrazide
- 5-methylthiophene-2-carbohydrazide
- 5-methyl-2-thiophenecarbohydrazide
- 2-Thiophenecarboxylicacid5-methylhydrazide
- 5-METHYL-THIOPHENE-2-CARBOXYLIC ACID HYDRAZIDE
- 5-methylthiophene-2-carbohydrazide(SALTDATA: FREE)
- 2-Thiophenecarboxylicacid,5-methyl-,hydrazide(9CI)
- 9679639
- IVK
- HMBLMUIDVHBCOW-UHFFFAOYSA-N
- BBL017585
- 5-methyl-thiophen-2-carboxylic acid hydrazide
- AKOS000166113
- EN300-55126
- CS-0216702
- MFCD01310833
- SCHEMBL279582
- DB-057988
- 126768-40-9
- BS-3862
- 2-Thiophenecarboxylic acid, 5-methyl-, hydrazide
- ALBB-002749
- STK452000
- DTXSID90375017
- IVK/9679639
- ZINC02574342
- 5-Methylthiophene-2-carbohydrazide
- MDL： MFCD01310833
- Inchi： 1S/C6H8N2OS/c1-4-2-3-5(10-4)6(9)8-7/h2-3H,7H2,1H3,(H,8,9)
- InChI Key： HMBLMUIDVHBCOW-UHFFFAOYSA-N
- SMILES： S1C(C)=CC=C1C(NN)=O

Computed Properties

Exact Mass: 156.03600
Monoisotopic Mass: 156.03573406g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 140
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 83.4Å²

Experimental Properties

Density: 1.3±0.1 g/cm3
Melting Point: 100-102°C
PSA: 83.36000
LogP: 1.75120

5-Methylthiophene-2-carbohydrazide Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazard Category Code： 20/21/22-36/37/38
Safety Instruction： S26
Hazardous Material Identification：
Risk Phrases：R20/21/22
Safety Term：S26-36/37/39
HazardClass：IRRITANT
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

5-Methylthiophene-2-carbohydrazide Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Methylthiophene-2-carbohydrazide Pricemore >>

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TRC	B486073-2.5mg	5-Methylthiophene-2-carbohydrazide	126768-40-9		2.5mg	$ 50.00	2022-06-07
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5-Methylthiophene-2-carbohydrazide Suppliers

Amadis Chemical Company Limited

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(CAS:126768-40-9)5-Methylthiophene-2-carbohydrazide

Order Number:A1119109

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Thursday, 29 August 2024 21:21

Price ($):224.0

Email:sales@amadischem.com

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